2-oxo-N-(1-(phenylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)-2H-chromene-3-carboxamide

• IUPAC Name: N-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-7-yl]-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C25H20N2O5S/c28-24(21-15-18-7-4-5-11-23(18)32-25(21)29)26-19-13-12-17-8-6-14-27(22(17)16-19)33(30,31)20-9-2-1-3-10-20/h1-5,7,9-13,15-16H,6,8,14H2,(H,26,28)
• InChI Key: MYURGRMFJWAEBJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=C(C=C2)NC(=O)C3=CC4=CC=CC=C4OC3=O)N(C1)S(=O)(=O)C5=CC=CC=C5
• Molecular Formula: C25H20N2O5S
• Molecular Weight: 460.5 g/mol
• CAS No.: 951519-31-6

Description

2-oxo-N-(1-(phenylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C25H20N2O5S and its molecular weight is 460.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic and Medicinal Chemistry Insights

The chemical compound , 2-oxo-N-(1-(phenylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)-2H-chromene-3-carboxamide, showcases a sophisticated structure that can be associated with various synthetic and biological activities. Although direct research specifically targeting this compound is limited, insights can be drawn from studies on structurally related compounds to understand potential scientific research applications.

Synthetic Pathways and Structural Analysis

Research has demonstrated synthetic methodologies that yield chromene-2-carboxylic acid ester derivatives, which are pivotal for structural-activity relationship studies of antitumor antibiotics and other natural products. For instance, the synthesis of 6-tert-butyl-4-phenyl-4H-chromene-2-carboxylic acid as a key intermediate showcases the importance of chromene derivatives in the exploration of marine drugs with potential antitumor properties (Li et al., 2013).

Pharmacological Evaluation and Antimicrobial Activities

Chromene derivatives have also been evaluated for their pharmacological properties, including antimicrobial activities. The synthesis of new chromeno[3,4‐c]pyrrole‐3,4‐dione-based N‐heterocycles and their in vitro screening for antimicrobial activities highlight the potential of chromene compounds as bases for developing new antimicrobial agents (Azab et al., 2017).

Molecular Modification for Therapeutic Potentials

Further, the modification of the chromene structure has been linked to correcting defective gating of the cystic fibrosis transmembrane conductance regulator (CFTR) chloride channel, showcasing the therapeutic potential of chromene derivatives in addressing genetic disorders like cystic fibrosis (Suen et al., 2006).